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Compound of Interest

Compound Name: Antitumor agent-175

Cat. No.: B15601157 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on common solubility and stability challenges encountered when

working with IK-175, a selective and orally active aryl hydrocarbon receptor (AHR) inhibitor.[1]

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving IK-175?

A1: For in vitro experiments, IK-175 is highly soluble in Dimethyl Sulfoxide (DMSO), with a

solubility of approximately 100 mg/mL (~226.50 mM).[2] For in vivo studies, a common

formulation is a solution of 10% DMSO and 90% Corn Oil, which can achieve a concentration

of at least 2.5 mg/mL (5.66 mM).[2] Another option for in vivo use is a formulation of 10%

DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[3]

Q2: My IK-175 has precipitated out of solution. What should I do?

A2: Precipitation can occur for several reasons, including solvent choice, concentration, and

temperature.

Check Solvent and Concentration: Ensure you are using the recommended solvents and

have not exceeded the solubility limits (see Q1).

Gentle Warming: For solutions in DMSO, gentle warming in a water bath (not exceeding

37°C) can help redissolve the compound. Always vortex the solution thoroughly after
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warming.

Sonication: Brief sonication can also aid in redissolving precipitated IK-175.

Fresh Preparation: If precipitation persists, it is recommended to prepare a fresh stock

solution.

Q3: How should I store my IK-175 stock solutions?

A3: Proper storage is crucial to maintain the stability and activity of IK-175.

Powder: Store the solid form of IK-175 at -20°C for up to 3 years or at 4°C for up to 2 years.

[2]

In Solvent: Once dissolved, aliquot the stock solution into single-use vials to minimize freeze-

thaw cycles.[1] Store these aliquots at -80°C for up to 6 months or at -20°C for up to 1

month.[2]

Q4: I am observing inconsistent results in my cell-based assays. Could this be related to IK-175

stability?

A4: Inconsistent results can stem from various factors, including the stability of IK-175 in your

experimental media.

Working Solution Stability: The stability of IK-175 in aqueous cell culture media at 37°C for

extended periods has not been extensively reported in the provided search results. It is

advisable to prepare fresh working dilutions from your DMSO stock solution for each

experiment.

Media Components: Be aware that components in your cell culture media could potentially

interact with IK-175.

Assay Controls: Ensure you are using appropriate vehicle controls (e.g., DMSO at the same

final concentration as in your IK-175-treated samples) to account for any solvent effects.
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Problem Possible Cause Recommended Solution

Difficulty Dissolving IK-175

Powder

Inappropriate solvent;

Insufficient mixing

Use DMSO for initial stock

preparation.[2] Vortex

thoroughly. Gentle warming

and brief sonication can be

used to aid dissolution.

Cloudiness or Precipitation in

Working Solution

Exceeded solubility in aqueous

media; Temperature

fluctuations

Prepare fresh dilutions for

each experiment. Ensure the

final DMSO concentration is

low and compatible with your

assay (typically <0.5%).[4]

Perform a solubility test in your

specific cell culture medium if

issues persist.

Loss of Compound Activity

Over Time

Improper storage; Repeated

freeze-thaw cycles

Aliquot stock solutions into

single-use vials and store at

-80°C for long-term storage or

-20°C for short-term.[1][2]

Avoid repeated freezing and

thawing.[1]

Inconsistent In Vivo Dosing Inhomogeneous formulation

For the 10% DMSO + 90%

Corn Oil formulation, ensure

thorough mixing to create a

uniform suspension before

each administration.[2]

Prepare fresh formulations

regularly.

Data Presentation
Table 1: IK-175 Solubility
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Solvent/Formulation Solubility Molar Concentration Use Case

DMSO ~100 mg/mL[2] ~226.50 mM[2] In Vitro Stock Solution

10% DMSO + 90%

Corn Oil
≥ 2.5 mg/mL[2] 5.66 mM[2] In Vivo Formulation

10% DMSO + 40%

PEG300 + 5% Tween-

80 + 45% Saline

≥ 2.5 mg/mL[3] 4.54 mM[3] In Vivo Formulation

Table 2: IK-175 Storage and Stability

Form Storage Temperature Duration

Powder -20°C 3 years[2]

Powder 4°C 2 years[2]

In Solvent -80°C 6 months[1][2]

In Solvent -20°C 1 month[1][2]

Experimental Protocols
Protocol 1: Preparation of IK-175 Stock Solution (10 mM in DMSO)

Materials: IK-175 powder (Molecular Weight: 441.50 g/mol )[2], sterile DMSO, sterile

microcentrifuge tubes.

Calculation: To prepare a 10 mM stock solution, weigh out 4.415 mg of IK-175.

Dissolution: Add 1 mL of DMSO to the weighed IK-175 powder.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming or brief sonication can be applied if necessary.

Aliquoting and Storage: Aliquot the stock solution into single-use, light-protected tubes. Store

at -80°C for up to 6 months.[1][2]
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Protocol 2: AHR-Dependent Luciferase Reporter Assay

Cell Culture: Plate HepG2 cells (or other suitable reporter cell line) in a 96-well plate and

allow them to adhere overnight.

Compound Preparation: Prepare serial dilutions of IK-175 in cell culture medium from your

DMSO stock. Also, prepare a vehicle control with the same final DMSO concentration.

Pre-incubation: Pre-incubate the cells with the diluted IK-175 or vehicle control for 1 hour at

37°C.[5]

AHR Activation: Add an AHR agonist (e.g., kynurenine) to the wells to stimulate AHR activity.

Incubation: Incubate the plate for 24 hours at 37°C.[5]

Lysis and Measurement: Lyse the cells and measure luciferase activity according to the

manufacturer's instructions for your luciferase assay system.

Data Analysis: Calculate the IC50 value of IK-175 by fitting the dose-response data to a

suitable model.[5]
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Caption: Mechanism of AHR signaling and inhibition by IK-175.
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In Vitro AHR Inhibition Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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